2-methyladamantane-2-carboxylic acid
Description
2-Methyladamantane-2-carboxylic acid is a derivative of adamantane, which is a tricyclic cage compound . The incorporation of adamantane fragments in pharmaceuticals has an effect of improving the lipophilicity and stability of drugs . The high reactivity of these compounds offers extensive opportunities for their utilization as starting materials for the synthesis of various functional adamantane derivatives .
Synthesis Analysis
The synthesis of unsaturated adamantane derivatives involves various methods. One method involves the heterolysis of 2-methyl-2-chloroadamantane and 2-bromo-2-methyladamantane in sulfolane in the presence of 1,3,5-triphenylverdazyl, which generates a verdazylium salt and an alkylation product that decomposes to 2-methyleneadamantane . Another method involves the Koch–Haaf carboxylation of 2-methyladamantan-2-ol .Molecular Structure Analysis
The molecular structure of 2-methyladamantane-2-carboxylic acid is C12H18O2 . The carbon and oxygen in the carbonyl are both sp2 hybridized which give a carbonyl group a basic trigonal shape . The hydroxyl oxygen is also sp2 hybridized which allows one of its lone pair electrons to conjugate with the pi system of the carbonyl group .Chemical Reactions Analysis
The chemical reactions of 2-methyladamantane-2-carboxylic acid involve carboxylation and heterolysis. The Koch–Haaf carboxylation of 2-methyladamantan-2-ol at normal concentrations at 0° results in the formation of 2-methyladamantane-2-carboxylic acid . Heterolysis of 2-methyl-2-chloroadamantane and 2-bromo-2-methyladamantane in sulfolane in the presence of 1,3,5-triphenylverdazyl generates a verdazylium salt and an alkylation product that decomposes to 2-methyleneadamantane .Physical And Chemical Properties Analysis
The molecular weight of 2-methyladamantane-2-carboxylic acid is 194.27 . More detailed physical and chemical properties such as boiling point, melting point, and solubility are not explicitly mentioned in the retrieved papers.Safety and Hazards
Future Directions
The future directions in the research of adamantane derivatives involve the development of novel methods for their preparation, and the polymerization reactions . The high reactivity of these compounds offers extensive opportunities for their utilization as starting materials for the synthesis of various functional adamantane derivatives, monomers, thermally stable and high-energy fuels and oils, bioactive compounds, pharmaceuticals, and higher diamond-like bulky polymers such as diamondoids .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-methyladamantane-2-carboxylic acid can be achieved through a multi-step process involving the conversion of readily available starting materials into the desired product.", "Starting Materials": [ "2-bromoadamantane", "methylmagnesium bromide", "carbon dioxide", "diethyl ether", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "Step 1: 2-bromoadamantane is reacted with methylmagnesium bromide in diethyl ether to form 2-methyladamantane.", "Step 2: 2-methyladamantane is then reacted with carbon dioxide in the presence of sodium hydroxide to form 2-methyladamantane-2-carboxylic acid.", "Step 3: The reaction mixture is then acidified with hydrochloric acid to protonate the carboxylic acid and form the corresponding salt.", "Step 4: The salt is then extracted with diethyl ether and the organic layer is washed with sodium bicarbonate and brine.", "Step 5: The organic layer is then dried over anhydrous sodium sulfate and the solvent is removed under reduced pressure to yield the desired product." ] } | |
CAS RN |
38773-02-3 |
Product Name |
2-methyladamantane-2-carboxylic acid |
Molecular Formula |
C12H18O2 |
Molecular Weight |
194.3 |
Purity |
95 |
Origin of Product |
United States |
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